Cas no 17249-77-3 (2,3,5-Trichlorothiophene)

2,3,5-Trichlorothiophene structure
2,3,5-Trichlorothiophene structure
Product Name:2,3,5-Trichlorothiophene
CAS No:17249-77-3
MF:C4HCl3S
MW:187.47473692894
MDL:MFCD01318176
CID:87812
PubChem ID:123374
Update Time:2025-04-18

2,3,5-Trichlorothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-Trichlorothiophene
    • 2,3,5-Trichloro-thiophene
    • LABOTEST-BB LT00848002
    • 2,3,5-Trichlorothiophene ,97%
    • Thiophene, 2,3,5-trichloro-
    • DTXSID00169323
    • AS-58316
    • FT-0609448
    • AZIFHMYTYFPVMV-UHFFFAOYSA-N
    • AI3-16301
    • J-506889
    • 17249-77-3
    • AKOS006228970
    • SCHEMBL9255277
    • EN300-137616
    • F81509
    • Thiophene,2,3,5-trichloro-
    • DB-064851
    • MDL： MFCD01318176
    • Inchi： 1S/C4HCl3S/c5-2-1-3(6)8-4(2)7/h1H
    • InChI Key： AZIFHMYTYFPVMV-UHFFFAOYSA-N
    • SMILES： ClC1=C(SC(=C1)Cl)Cl
    • BRN： 2431

Computed Properties

  • Exact Mass: 185.88600
  • Monoisotopic Mass: 185.886
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1,586 g/cm3
  • Melting Point: -16°C
  • Boiling Point: 110°C 20mm
  • Flash Point: 110°C/20mm
  • Refractive Index: 1.5790
  • PSA: 28.24000
  • LogP: 3.70830
  • Solubility: Uncertain

2,3,5-Trichlorothiophene Security Information

  • Hazardous Material transportation number：UN 2810
  • Hazard Category Code： 23/24/25
  • Safety Instruction： S23-S36/37-S45
  • Risk Phrases：R23/24/25
  • Packing Group：III
  • Safety Term：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1

2,3,5-Trichlorothiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,5-Trichlorothiophene Pricemore >>

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